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Compound of Interest

Compound Name: 3-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1297831

Technical Guide: 3-Methoxy-5-
nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Methoxy-5-nitrobenzotrifluoride. The information is presented to support research,
development, and drug discovery applications.

Core Physical Properties

The physical characteristics of 3-Methoxy-5-nitrobenzotrifluoride are essential for its
handling, application in synthesis, and for analytical purposes. A summary of these properties
is provided in the table below.
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Property Value

Molecular Formula CsHeF3NOs3

Molecular Weight 221.13 g/mol

Melting Point 35-38 °C

Boiling Point 246.9 °C at 760 mmHg
Density 1.392 g/cm3
Appearance Solid, Brown powder

Solubilit Insoluble in water. Soluble in common organic
olubility ' _
solvents like dichloromethane and chloroform.[1]

CAS Number 328-79-0

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of 3-
Methoxy-5-nitrobenzotrifluoride is not readily available, the following are generalized,
standard laboratory protocols that would be employed for such measurements.

Melting Point Determination

The melting point of 3-Methoxy-5-nitrobenzotrifluoride can be determined using a standard
melting point apparatus.

o Asmall, finely powdered sample of the compound is packed into a capillary tube to a depth
of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) to ensure
thermal equilibrium.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range. A narrow melting range is
indicative of a pure compound.[2]
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Boiling Point Determination

The boiling point is determined at atmospheric pressure.[3]

A small volume of the liquid compound is placed in a test tube or a specialized boiling point
tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated slowly and evenly.

The temperature at which a continuous stream of bubbles emerges from the open end of the
capillary tube is recorded as the boiling point.

Density Determination

The density of 3-Methoxy-5-nitrobenzotrifluoride can be determined using a pycnhometer.[4]

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the sample, and its mass is measured again.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density
(e.g., water), and its mass is measured.

The density of the sample is calculated by comparing the mass of the sample to the mass of
the reference liquid that occupies the same volume.

Synthetic Pathway Overview

3-Methoxy-5-nitrobenzotrifluoride is synthesized through the nitration of a substituted anisole
derivative. The methoxy group is an ortho-, para-director; however, the presence of the
trifluoromethyl group and steric hindrance can influence the position of nitration. A general
workflow for its synthesis is outlined below.
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Nitration 3-Methoxy-5-nitrobenzotrifluoride
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(HNO3/H2S04)
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A generalized workflow for the synthesis of 3-Methoxy-5-nitrobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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